Cas no 79953-02-9 ( )

• Product name: &nbsp
• CAS No: 79953-02-9
• MF: C₁₁H₈N₇OBr
• MW: 334.13152
• CID: 984943
• PubChem ID: 135502279

  Chemical and Physical Properties

Names and Identifiers

• 2-amino-8-[2-(4-bromophenyl)hydrazinyl]purin-6-one
• 2-Amino-8-((4-bromophenyl)azo)-1,7-dihydro-6H-purin-6-one
• 6H-Purin-6-one, 2-amino-8-((4-bromophenyl)azo)-1,7-dihydro-
• 8-< (4-bromophenyl)azo> guanine
• AC1NUNL3
• NSC336665
• TBV9N2C5P3
• 2-Amino-8-[2-(4-bromophenyl)diazenyl]-1,9-dihydro-6H-purin-6-one
• 79953-02-9
• NSC 336665
• NSC-336665
• DS-009069
• &nbsp;

• Inchi： InChI=1S/C11H8BrN7O/c12-5-1-3-6(4-2-5)18-19-11-14-7-8(16-11)15-10(13)17-9(7)20/h1-4H,(H4,13,14,15,16,17,20)
• InChI Key： WOLARJZCVLUQAA-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1N=NC2=NC3=C(N2)C(=O)NC(=N3)N)Br

Computed Properties

• Exact Mass: 332.99754
• Monoisotopic Mass: 332.99737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 117.65
• LogP: 2.98750